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Compound of Interest

Compound Name: 2-(4-Chlorobutyl)-1,3-dioxolane

Cat. No.: B038741 Get Quote

An In-depth Technical Guide to the Safe Handling of 2-(4-Chlorobutyl)-1,3-dioxolane

For Researchers, Scientists, and Drug Development Professionals

This guide provides comprehensive safety and handling information for 2-(4-Chlorobutyl)-1,3-
dioxolane (CAS No. 118336-86-0), a chemical intermediate used in various synthetic

applications. Adherence to these guidelines is critical to ensure the safety of laboratory

personnel and the integrity of research.

Physicochemical and Toxicological Data
A summary of the key physicochemical and toxicological properties of 2-(4-Chlorobutyl)-1,3-
dioxolane is presented below. This data is essential for a comprehensive risk assessment prior

to handling the substance.

Table 1: Physicochemical Properties of 2-(4-
Chlorobutyl)-1,3-dioxolane
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Property Value Reference

CAS Number 118336-86-0 [1][2][3]

Molecular Formula C₇H₁₃ClO₂ [1][2][3]

Molecular Weight 164.63 g/mol [1][2][3]

Appearance Colorless to light yellow liquid [3]

Boiling Point
56-58 °C @ 0.1 mmHg93-94

°C @ 12 mmHg
[1][2][3]

Density 1.109 g/mL at 20 °C [1][2][3]

Refractive Index n20/D 1.457 [1][2]

Flash Point 85.0 °C (185.0 °F) - closed cup [1][2]

Storage Temperature 2-8°C under inert gas [3]

Table 2: Hazard Identification and Classification
Hazard Classification Details Reference

GHS Pictogram GHS06 (Skull and crossbones) [1][2]

Signal Word Danger [1][2][3]

Hazard Statements H301: Toxic if swallowed [1][2][3]

Precautionary Statements
P264, P270, P301 + P310,

P405, P501
[1][2]

Hazard Class
Acute Toxicity, Oral (Category

3)
[1][2]

Storage Class Code
6.1C: Combustible, acute toxic

Cat. 3
[1][2]

Experimental Protocols: Safe Handling and Use
The following protocols are designed to minimize risk during the handling and use of 2-(4-
Chlorobutyl)-1,3-dioxolane in a laboratory setting. These are general guidelines and should
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be adapted to specific experimental conditions in consultation with a qualified safety

professional.

General Laboratory Workflow
This workflow outlines the essential steps for safely handling 2-(4-Chlorobutyl)-1,3-dioxolane
from receipt to disposal.
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General Laboratory Workflow for 2-(4-Chlorobutyl)-1,3-dioxolane

Preparation
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Post-Experiment
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Prepare Chemical Fume Hood
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Dispose of Waste

Click to download full resolution via product page

Caption: A typical workflow for handling 2-(4-Chlorobutyl)-1,3-dioxolane.
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Detailed Methodologies
Engineering Controls: All work with 2-(4-Chlorobutyl)-1,3-dioxolane must be conducted in a

properly functioning chemical fume hood. Use explosion-proof electrical, ventilating, and

lighting equipment.[4] Ensure that eyewash stations and safety showers are readily

accessible.[4]

Personal Protective Equipment (PPE):

Eye and Face Protection: Wear chemical safety goggles and a face shield.[1][2][5]

Hand Protection: Chemical-resistant gloves such as neoprene, butyl rubber, or Viton are

recommended. Inspect gloves for integrity before each use.[6]

Skin and Body Protection: Wear a flame-retardant laboratory coat.

Respiratory Protection: If there is a risk of inhalation, use a NIOSH-approved respirator

with an organic vapor cartridge.[2]

Handling Procedures:

Avoid contact with skin, eyes, and clothing.[4]

Do not inhale vapors or mists.

Keep away from heat, sparks, and open flames.[4]

Use non-sparking tools and take precautionary measures against static discharge.[4][7]

Ground and bond containers when transferring material.[4]

Storage: Store in a tightly closed container in a cool, dry, and well-ventilated area.[3] The

recommended storage temperature is 2-8°C under an inert atmosphere (e.g., nitrogen or

argon).[3] Store in a locked cabinet or other secure area.[3]

Disposal: Dispose of waste in accordance with local, state, and federal regulations. This

material should be treated as hazardous waste.
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Emergency Procedures
Prompt and appropriate action is crucial in the event of an emergency involving 2-(4-
Chlorobutyl)-1,3-dioxolane.

Emergency Response Workflow

Emergency Response for Spills and Exposures

Spill Response Exposure Response

Spill or Exposure Occurs

Evacuate Area Move to Fresh Air Remove Contaminated Clothing
Wash with Soap & Water Rinse with Water for 15 min Call Poison Control Immediately

Ventilate Area

Absorb with Inert Material

Collect in Sealed Container

Seek Immediate Medical Attention
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Caption: Workflow for responding to spills or personnel exposure.

First Aid Measures
Inhalation: Move the affected person to fresh air. If breathing is difficult, administer oxygen. If

breathing has stopped, begin artificial respiration. Seek immediate medical attention.[5]

Skin Contact: Immediately remove all contaminated clothing. Wash the affected area with

soap and plenty of water. Seek medical attention.[5]

Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes, lifting the

upper and lower eyelids occasionally. Remove contact lenses if present and easy to do.

Continue rinsing. Seek immediate medical attention.[4]

Ingestion: Toxic if swallowed. Immediately call a poison control center or doctor. Do not

induce vomiting.[3][6]

Firefighting Measures
Suitable Extinguishing Media: Use water spray, alcohol-resistant foam, dry chemical, or

carbon dioxide.[4]

Specific Hazards: The substance is combustible. Vapors can form explosive mixtures with air

and may travel to an ignition source and flash back.[4][8] Hazardous decomposition products

include carbon monoxide, carbon dioxide, and hydrogen chloride gas. Containers may

explode when heated.[8]

Protective Equipment: Firefighters should wear full protective clothing and a self-contained

breathing apparatus (SCBA).[4][6]

Accidental Release Measures
Personal Precautions: Evacuate unnecessary personnel from the area. Do not breathe

vapors and avoid contact with the substance. Ensure adequate ventilation and eliminate all

ignition sources.

Environmental Precautions: Prevent the material from entering drains or waterways.
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Containment and Cleanup: Absorb the spill with an inert, non-combustible material (e.g.,

sand, earth, vermiculite).[4][7] Collect the absorbed material using spark-proof tools and

place it in a sealed container for disposal as hazardous waste.[4][7]

Stability and Reactivity
Reactivity: May form explosive peroxides upon exposure to air.[8][9]

Chemical Stability: Stable under recommended storage conditions.

Conditions to Avoid: Heat, flames, sparks, and other ignition sources.[9] Exposure to moist

air or water.[4]

Incompatible Materials: Strong oxidizing agents and strong acids.[4][8]

Hazardous Decomposition Products: Under fire conditions, may produce carbon monoxide,

carbon dioxide, and hydrogen chloride gas.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [2-(4-Chlorobutyl)-1,3-dioxolane safety and handling].
BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b038741#2-4-chlorobutyl-1-3-dioxolane-safety-and-
handling]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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